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Cat. No.: B055957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Roxindole mesylate is a potent and selective dopamine D2 autoreceptor agonist, which also

exhibits agonistic activity at serotonin 5-HT1A receptors and inhibits serotonin reuptake.[1][2]

This unique pharmacological profile lends itself to a variety of applications in behavioral

neuroscience research, particularly in the study of antipsychotic and antidepressant-like effects.

These application notes provide a comprehensive overview of the dosages and protocols for

utilizing roxindole mesylate in key behavioral assays in rats.

Mechanism of Action
Roxindole's primary mechanism of action is the stimulation of presynaptic dopamine D2

autoreceptors. This leads to an inhibition of dopamine synthesis and release, resulting in

decreased dopaminergic neurotransmission. At higher concentrations, it can also interact with

postsynaptic D2 receptors. Concurrently, its agonist activity at 5-HT1A receptors and inhibition

of serotonin reuptake contribute to its antidepressant and anxiolytic-like properties.

Data Presentation: Roxindole Mesylate Dosage in
Rat Behavioral Studies
The following table summarizes the effective dosages of roxindole mesylate administered

subcutaneously (s.c.) in various behavioral paradigms in rats.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b055957?utm_src=pdf-interest
https://www.benchchem.com/product/b055957?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8558454/
https://pubmed.ncbi.nlm.nih.gov/8811507/
https://www.benchchem.com/product/b055957?utm_src=pdf-body
https://www.benchchem.com/product/b055957?utm_src=pdf-body
https://www.benchchem.com/product/b055957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Behavioral
Assay

Effect
Effective Dose
Range (s.c.)

Species/Strain Citation(s)

Locomotor

Activity

Decrease in

spontaneous

motility

Threshold dose:

0.0625 mg/kg
Wistar rats [1][2]

Partial reversal

of reserpine-

induced

hypomotility

Threshold dose:

0.25 mg/kg
Rats [1]

Stereotyped

Behavior

Inhibition of

apomorphine-

induced

stereotypy

ED50: 0.65

mg/kg
Rats [1]

Conditioned

Avoidance

Response

Inhibition ED50: 1.5 mg/kg Rats [1]

Forced Swim

Test

Reduced

immobility time

(Antidepressant-

like effect)

Effective at

doses that

reduce locomotor

activity

Wistar rats [2]

Elevated Plus

Maze

Anxiolytic-like

effects

Not yet

extensively

reported in the

literature

-

Experimental Protocols
Drug Preparation and Administration
Vehicle Selection: Roxindole mesylate for subcutaneous injection can be dissolved in sterile

0.9% saline.

Subcutaneous (s.c.) Injection Protocol:
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Animal Restraint: Manually restrain the rat. For a single operator, gently hold the rat and

create a "tent" of the loose skin over the back of the neck/scapular region. For two operators,

one can restrain the animal while the other administers the injection.

Injection Site: The preferred site for subcutaneous injection is the loose skin on the back,

between the shoulder blades.

Needle and Syringe: Use a 25-27 gauge needle with an appropriate volume syringe (e.g., 1

ml).

Injection Volume: The volume to be injected should be minimized and adhere to institutional

guidelines, typically not exceeding 10 ml/kg for rats.

Procedure:

Wipe the injection site with 70% ethanol.

Insert the needle bevel-up into the base of the skin tent, parallel to the spine.

Gently pull back on the plunger to ensure the needle is not in a blood vessel (no blood

should enter the syringe).

Inject the solution slowly.

Withdraw the needle and apply gentle pressure to the injection site if necessary.

Return the animal to its home cage and monitor for any adverse reactions.

Forced Swim Test (Porsolt Test)
This test is used to assess antidepressant-like activity.

Apparatus:

A transparent cylindrical container (approximately 20 cm in diameter and 40-50 cm high).

The cylinder should be filled with water (23-25°C) to a depth of about 30 cm, preventing the

rat from touching the bottom with its tail or hind limbs.
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Procedure:

Pre-test Session (Day 1):

Place each rat individually into the water-filled cylinder for a 15-minute session.

This session serves to induce a state of behavioral despair.

After 15 minutes, remove the rat, dry it with a towel, and return it to its home cage.

Test Session (Day 2):

Administer roxindole mesylate or vehicle (e.g., saline) subcutaneously 30-60 minutes

before the test session.

Place the rat back into the cylinder for a 5-minute session.

Record the entire session using a video camera.

Data Analysis:

Score the duration of immobility during the 5-minute test session. Immobility is defined as

the rat making only the minimal movements necessary to keep its head above water.

A significant decrease in immobility time in the roxindole-treated group compared to the

vehicle-treated group is indicative of an antidepressant-like effect.[2]

Elevated Plus Maze
This test is used to assess anxiety-like behavior.

Apparatus:

A plus-shaped maze elevated approximately 50 cm from the floor.

Two opposite arms are "open" (e.g., 50 cm long x 10 cm wide).

Two opposite arms are "closed" by high walls (e.g., 40 cm high).
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A central platform (e.g., 10 cm x 10 cm) connects the four arms.

Procedure:

Habituation: Allow the rats to acclimate to the testing room for at least 30-60 minutes before

the experiment.

Drug Administration: Administer roxindole mesylate or vehicle subcutaneously 30-60

minutes prior to testing.

Testing:

Place the rat on the central platform facing one of the open arms.

Allow the rat to explore the maze for a 5-minute session.

Record the session with a video camera.

Data Analysis:

Measure the time spent in the open arms and the closed arms.

Count the number of entries into the open and closed arms.

An increase in the time spent in and/or the number of entries into the open arms is

indicative of an anxiolytic-like effect.

Signaling Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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